Cas no 477250-22-9 (methyl 3-isoquinolin-4-yl-acrylate)

• Product Name: methyl 3-isoquinolin-4-yl-acrylate
• CAS No: 477250-22-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 931230
• PubChem ID: 1472267
• Update Time: 2025-04-19

methyl 3-isoquinolin-4-yl-acrylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-isoquinolin-4-yl-acrylate
• 477250-22-9
• SCHEMBL6071292
• HMS1367E11
• 66417-79-6
• (E)-methyl 3-(isoquinolin-4-yl)acrylate
• Methyl 3-(isoquinolin-4-yl)acrylate

• Inchi： 1S/C13H11NO2/c1-16-13(15)7-6-11-9-14-8-10-4-2-3-5-12(10)11/h2-9H,1H3/b7-6+
• InChI Key： PUGNCMWPWJFYCX-VOTSOKGWSA-N
• SMILES： O(C)C(/C=C/C1=CN=CC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 213.079
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 377.3°C at 760 mmHg
• Flash Point: 182°C
• Refractive Index: 1.645
• LogP: 2.42100